Cas no 1361527-65-2 (6-(Perchlorophenyl)picolinonitrile)

• Product Name: 6-(Perchlorophenyl)picolinonitrile
• CAS No: 1361527-65-2
• MF: C₁₂H₃Cl₅N₂
• MW: 352.430617570877
• CID: 4968813
• Update Time: 2025-06-29

6-(Perchlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Perchlorophenyl)picolinonitrile

• Inchi： 1S/C12H3Cl5N2/c13-8-7(6-3-1-2-5(4-18)19-6)9(14)11(16)12(17)10(8)15/h1-3H
• InChI Key： NEIQZIRCYDYSND-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC=C(C#N)N=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 5.7
• Topological Polar Surface Area: 36.7

Additional information on 6-(Perchlorophenyl)picolinonitrile

Introduction to 6-(Perchlorophenyl)picolinonitrile (CAS No. 1361527-65-2)

6-(Perchlorophenyl)picolinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1361527-65-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a unique structural arrangement of a perchlorophenyl group and a picolinonitrile moiety, exhibits intriguing chemical properties that make it a valuable candidate for various applications, particularly in medicinal chemistry and material science.

The molecular structure of 6-(Perchlorophenyl)picolinonitrile consists of a benzene ring substituted with a perchloro group at one position and a nitrile group attached to a pyridine ring. This configuration imparts distinct electronic and steric characteristics to the molecule, which are critical for its reactivity and potential biological activity. The presence of the perchlorophenyl group enhances lipophilicity, while the picolinonitrile moiety introduces a polar site for interaction with biological targets. Such structural features have positioned this compound as a promising scaffold for drug discovery efforts.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-(Perchlorophenyl)picolinonitrile. Researchers have been investigating its interactions with various biological receptors and enzymes, aiming to identify novel therapeutic applications. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer biology. The nitrile group, in particular, has been recognized as a pharmacophore in multiple drug candidates, contributing to its appeal in medicinal chemistry.

One of the most compelling aspects of 6-(Perchlorophenyl)picolinonitrile is its versatility as a building block for more complex molecules. Chemists have leveraged its structural framework to synthesize derivatives with enhanced or modified properties. For instance, modifications at the perchlorophenyl ring can alter electronic distributions, influencing binding affinity and selectivity. Similarly, variations around the picolinonitrile group can introduce additional functional sites for further chemical manipulation. These attributes make it an invaluable tool in the development of next-generation pharmaceuticals.

The synthesis of 6-(Perchlorophenyl)picolinonitrile represents another area of active investigation. Given its unique structure, synthetic routes must be carefully designed to ensure high yield and purity. Recent advances in catalytic methods have enabled more efficient production processes, reducing costs and environmental impact. These improvements are crucial for scaling up production and making this compound more accessible for industrial applications.

From a material science perspective, 6-(Perchlorophenyl)picolinonitrile has shown promise in the development of advanced materials. Its ability to form stable complexes with other molecules makes it useful in creating novel polymers and coatings with tailored properties. For example, researchers have explored its incorporation into conductive polymers or luminescent materials, where its electronic structure contributes to desired functionalities.

The regulatory landscape surrounding 6-(Perchlorophenyl)picolinonitrile is also worth considering. As interest in this compound grows, regulatory bodies are closely monitoring its production and use to ensure safety and efficacy. Compliance with existing guidelines is essential for researchers and manufacturers alike, particularly when considering potential therapeutic applications.

Future directions for research on 6-(Perchlorophenyl)picolinonitrile are multifaceted. Continued exploration of its pharmacological effects will likely uncover new therapeutic avenues, while advancements in synthetic chemistry may unlock even more innovative applications. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical solutions.

In conclusion,6-(Perchlorophenyl)picolinonitrile (CAS No. 1361527-65-2) is a multifaceted compound with significant potential across pharmaceuticals and materials science. Its unique structure, combined with emerging research findings, positions it as a cornerstone of modern chemical innovation. As scientific understanding evolves, so too will the applications and importance of this remarkable molecule.